Cas no 2187435-18-1 (Methyl 4-(ethylamino)-6-fluoropyridine-3-carboxylate)

• Product Name: Methyl 4-(ethylamino)-6-fluoropyridine-3-carboxylate
• CAS No: 2187435-18-1
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• MDL: MFCD31536749
• CID: 4711292
• PubChem ID: 134817350
• Update Time: 2025-10-28

Methyl 4-(ethylamino)-6-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(ethylamino)-6-fluoropyridine-3-carboxylate
• AKOS037655477
• D79967
• 2187435-18-1
• Methyl4-(ethylamino)-6-fluoropyridine-3-carboxylate
• MFCD31536749
• PS-11389

• MDL： MFCD31536749
• Inchi： 1S/C9H11FN2O2/c1-3-11-7-4-8(10)12-5-6(7)9(13)14-2/h4-5H,3H2,1-2H3,(H,11,12)
• InChI Key： ZGDMWGRISOMANP-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OC)C=N1)NCC

Computed Properties

• Exact Mass: 198.08045576 g/mol
• Monoisotopic Mass: 198.08045576 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 198.19
• XLogP3: 2
• Topological Polar Surface Area: 51.2

Additional information on Methyl 4-(ethylamino)-6-fluoropyridine-3-carboxylate

Methyl 4-(ethylamino)-6-fluoropyridine-3-carboxylate (CAS No. 2187435-18-1)

Methyl 4-(ethylamino)-6-fluoropyridine-3-carboxylate is a versatile organic compound with the CAS registry number 2187435-18-1. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a pyridine ring substituted with an ethylamino group at position 4, a fluorine atom at position 6, and a methyl ester group at position 3. These substituents contribute to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of Methyl 4-(ethylamino)-6-fluoropyridine-3-carboxylate in drug discovery and development. Its ability to act as a bioisostere or a pharmacophore mimic has made it a valuable intermediate in the synthesis of complex molecules with therapeutic potential. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents, where its structural flexibility and reactivity play a crucial role.

In the field of agrochemistry, Methyl 4-(ethylamino)-6-fluoropyridine-3-carboxylate has been investigated for its potential as a precursor in the synthesis of herbicides and insecticides. Its fluorinated pyridine ring is particularly advantageous due to its enhanced stability and selectivity towards specific biological targets. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes for this compound, reducing environmental impact while maintaining high yields.

The synthesis of Methyl 4-(ethylamino)-6-fluoropyridine-3-carboxylate typically involves multi-step processes that combine nucleophilic aromatic substitution, alkylation, and esterification reactions. Researchers have optimized these steps by employing catalytic systems and microwave-assisted techniques, which not only improve reaction efficiency but also minimize byproduct formation. These innovations have made the compound more accessible for large-scale production and industrial applications.

From a structural standpoint, the fluorine atom at position 6 imparts electronic effects that enhance the compound's reactivity towards nucleophilic attack. This feature is exploited in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, where Methyl 4-(ethylamino)-6-fluoropyridine-3-carboxylate serves as an arylating agent. Recent studies have demonstrated its compatibility with palladium-catalyzed cross-coupling reactions under mild conditions, further expanding its utility in organic synthesis.

In terms of biological activity, Methyl 4-(ethylamino)-6-fluoropyridine-3-carboxylate has shown promising results in vitro against various enzyme targets. Its ethylamino group contributes to hydrogen bonding capabilities, which are critical for binding to protein surfaces. This property has led to its investigation as a lead compound in the development of kinase inhibitors and other enzyme modulators.

The environmental impact of Methyl 4-(ethylamino)-6-fluoropyridine-3-carboxylate has also been a topic of recent research. Studies on its biodegradation pathways have revealed that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. This information is crucial for assessing its safety profile and ensuring compliance with regulatory standards for chemical use.

In conclusion, Methyl 4-(ethylamino)-6-fluoropyridine-3-carboxylate (CAS No. 2187435-18-1) is a multifaceted compound with significant potential across diverse industries. Its unique structure, reactivity, and versatility make it an invaluable tool in modern organic chemistry. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an even greater role in advancing scientific innovation.